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Compound of Interest

Compound Name: Sodium metaborate

Cat. No.: B1199293

Solubility of Sodium Metaborate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of sodium
metaborate in various solvents. The information is curated for professionals in research and
development who require precise data and methodologies for their work.

Sodium metaborate (NaBO:) is a versatile inorganic compound available in anhydrous and
various hydrated forms, each exhibiting distinct solubility characteristics.[1][2] Its solubility is a
critical parameter in numerous applications, including the formulation of cleaning agents,
adhesives, and as a reagent in chemical synthesis.[3][4][5]

Aqueous Solubility of Sodium Metaborate

The solubility of sodium metaborate in water is highly dependent on temperature and its
degree of hydration. Several hydrates are known to crystallize from aqueous solutions within
specific temperature ranges:

o Sodium Metaborate Tetrahydrate (NaBO2:4H20): Stable from -6 to 53.6 °C.[1]

e Sodium Metaborate Dihydrate (NaBO2-2H20): Stable from 53.6 °C to 105 °C.[1]
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e Sodium Metaborate Hemihydrate (NaBO2-0.5H20): Stable from 105 °C to the boiling point.

[1]

The following tables summarize the quantitative solubility data for various forms of sodium

metaborate in water at different temperatures.

Table 1: Solubility of Anhydrous Sodium Metaborate in Water

Temperature (°C)

Solubility ( g/100 mL)

0 16.4[1]
25 28.2[1]
100 125.2[1]

Table 2: Solubility of Sodium Metaborate Dihydrate (NaBO2-2H20) in Water

Temperature (°C)

Solubility (% by weight)

20 31.0[6]
30 36.5[3]
40 43.2[3]
50 52.8[3]
53.6 57.1[3]
60 59.3[3]
70 63.3[3]
80 67.6[3]
100 81.1[6]

Table 3: Solubility of Sodium Metaborate Tetrahydrate (NaBO2:4H20) in Water
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Temperature (°C) Solubility (% by weight)
0 30.4[7]

10 35.6[3][7]

20 41.9[3][8]

30 49.5[3]

40 58.5[3]

50 71.5[3]

53.6 77.3[3]

Solubility in Organic Solvents

While highly soluble in water, sodium metaborate exhibits more limited solubility in organic
solvents.

Alcohols and Glycols:

e Methanol and Ethanol: Anhydrous sodium metaborate reacts with methanol and ethanol
upon refluxing to yield sodium tetramethoxyborate and sodium tetraethoxyborate,
respectively.[1] This reaction indicates solubility and chemical interaction.

e Glycerol: Sodium metaborate is soluble in glycerol.[9]

Quantitative data for the solubility of sodium metaborate in a wide range of organic solvents is
not extensively documented in publicly available literature.

Experimental Protocol for Solubility Determination

The following is a generalized methodology for determining the solubility of sodium
metaborate in a given solvent, based on the isothermal equilibrium method.

Objective: To determine the saturation solubility of sodium metaborate in a specific solvent at
a constant temperature.
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Materials:

e Sodium metaborate (specify hydrate form)

e Solvent of interest

« Distilled or deionized water (for aqueous studies)

e Analytical balance

o Constant temperature water bath or incubator with shaker
e Volumetric flasks

o Pipettes

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Drying oven

e Thermometer

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of sodium metaborate to a known volume of the solvent in a
sealed container (e.g., a screw-cap flask).

o Place the container in a constant temperature shaker bath set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure saturation.

o Sample Collection and Filtration:

o Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.
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o Carefully withdraw a known volume of the supernatant (the clear saturated solution) using
a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation.

o Immediately filter the collected sample through a syringe filter to remove any remaining
solid particles.

e Analysis of Solute Concentration:
o Accurately weigh a clean, dry evaporating dish.

o Transfer the filtered saturated solution to the evaporating dish and reweigh to determine
the mass of the solution.

o Carefully evaporate the solvent in a drying oven at an appropriate temperature until a
constant weight of the dry sodium metaborate is achieved.

o Reweigh the evaporating dish with the dry solute.
o Calculation of Solubility:

o Calculate the mass of the dissolved sodium metaborate by subtracting the initial weight
of the evaporating dish from the final weight.

o Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the
total mass of the solution.

o Express the solubility in the desired units, such as grams of solute per 100 g of solvent or
grams of solute per 100 mL of solvent.

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

¢ Handle sodium metaborate in a well-ventilated area.

Experimental Workflow Visualization
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The following diagram illustrates the key steps in the experimental determination of sodium
metaborate solubility.

Experimental Workflow for Solubility Determination

Preparation of Equilibration at w| Sample Collection »|  Solvent Evaporation w| Mass Determination Calculation of
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A\

Click to download full resolution via product page

Caption: Workflow for determining the solubility of sodium metaborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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